1-(Trimethylsilyl)-3-[(trimethylsilyl)sulfanyl]-1H-1,2,4-triazole

• CAS RN: 81589-04-0
• Molecular Formula: C8H19N3SSi2
• Molecular Weight: 245.49 g/mol
• IUPAC Name: trimethyl-(3-trimethylsilylsulfanyl-1,2,4-triazol-1-yl)silane
• InChI: InChI=1S/C8H19N3SSi2/c1-13(2,3)11-7-9-8(10-11)12-14(4,5)6/h7H,1-6H3
• InChI Key: JGAMHGKSASEHSH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N1C=NC(=N1)S[Si](C)(C)C

Description

1-(Trimethylsilyl)-3-[(trimethylsilyl)sulfanyl]-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C8H19N3SSi2 and its molecular weight is 245.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-trimethylsilyl-3-trimethylsilylthio-1H-1,2,4-triazole was prepared by adding 29.2 ml (140 mmoles) of hexamethyldisilazane to a refluxing suspension of 9.70 g (96 mmoles) of 3-mercapto-1H-1,2,4-triazole and 100 mg (0.25 mmole) of di-4-nitrophenyl-N-(4-toluenesulfonyl)-phosphoramidate in 200 ml of dichloromethane and the calculated amount of ammonia was evolved after refluxing for 75 minutes. Refluxing was continued for 30 minutes and then the clear solution obtained was evaporated to dryness to obtain 23.1 g (98% yield) of 1-trimethylsilyl-3-trimethylsilylthio-1H-1,2,4-triazole melting at 90°-94° C.